Cas no 2460672-28-8 ((methyl-13C-d3)boronic acid)
(methyl-13C-d3)boronic acid structure
Product Name:(methyl-13C-d3)boronic acid
CAS No:2460672-28-8
MF:CH5BO2
MW:63.8713405132294
CID:6831318
PubChem ID:172400132
Update Time:2025-02-28
(methyl-13C-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
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- CS-19068
- (methyl-13C-d3)boronic acid
- 2460672-28-8
-
- Inchi： 1S/CH5BO2/c1-2(3)4/h3-4H,1H3/i1+1D3
- InChI Key： KTMKRRPZPWUYKK-KQORAOOSSA-N
- SMILES： OB([13C]([2H])([2H])[2H])O
Computed Properties
- Exact Mass: 64.0604446Da
- Monoisotopic Mass: 64.0604446Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 13.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(methyl-13C-d3)boronic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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